Dac590

• Molecular Formula: C19H16ClFN2O4
• Molecular Weight: 390.8 g/mol
• InChI: InChI=1S/C19H16ClFN2O4/c1-9-17(10(2)27-23-9)11-6-14(20)18(15(21)7-11)22-16-5-4-12(26-3)8-13(16)19(24)25/h4-8,22H,1-3H3,(H,24,25)
• InChIKey: LPUCIEIAOLPFAI-UHFFFAOYSA-N

Dac590: Next-Generation Oral FTO Inhibitor

Dac590 is a tricyclic benzoic acid derivative developed through the structure-guided optimization of the first-generation FTO inhibitor Dac85 [1]. It functions as a potent, orally bioavailable inhibitor of the fat mass and obesity-associated protein (FTO), an RNA demethylase that is aberrantly overexpressed in acute myeloid leukemia (AML) and drives leukemogenesis [2]. Dac590 was specifically designed to overcome the pharmacokinetic limitations of its predecessors, demonstrating significantly enhanced FTO inhibitory activity, improved drug-like properties, and robust in vivo efficacy without observed toxicity [1][3].

Oral FTO inhibitor for AML signaling studies

Reported selectivity over ALKBH5/ALKBH3

Co-crystal structure available for rational design

Designed oral bioavailability for in vivo models

• [1] Yang, T., Dong, Z., Du, R., Wang, Y., Liu, L., Xue, Y., Zhang, X., Liao, Y., Gan, J., Yu, X., Huang, Y., & Yang, C. G. (2025). Development of Orally Bioavailable FTO Inhibitors with Potent Antileukemia Efficacy. Journal of Medicinal Chemistry, 68(13), 13714-13727. View Source
• [2] Yang, T., Dong, Z., Du, R., et al. (2025). Development of Orally Bioavailable FTO Inhibitors with Potent Antileukemia Efficacy. Abstract retrieved from acs.figshare.com. View Source
• [3] Shanghai Institute of Materia Medica develops new oral FTO inhibitor that significantly inhibits leukemia. (2025, July 1). Zhihuiya News. Retrieved from a report detailing the publication in J. Med. Chem. View Source

Why Dac85 Cannot Replace Dac590

First-generation FTO inhibitors like Dac85, while confirming FTO as a druggable target, suffer from critical limitations including inadequate metabolic stability that restricts their clinical translatability [1]. Dac590 was specifically engineered to resolve these defects. It demonstrates a ~115-fold increase in FTO inhibitory potency over Dac85 and drastic improvements in selectivity and oral pharmacokinetics, making it a functionally distinct chemical tool [2]. Procuring a less-potent or non-bioavailable analog would fail to replicate the specific pharmacodynamic effects, such as sustained target engagement in vivo and potent tumor growth inhibition, that define Dac590's utility in AML models [2].

Dac85 exhibits lower binding affinity and limited oral exposure, which may not sustain in vivo target engagement.

Metabolic stability differences can alter pharmacodynamic profile in AML models.

Off-target profile variations may confound FTO-specific pathway attribution.

• [1] Yang, T., et al. (2025). Development of Orally Bioavailable FTO Inhibitors with Potent Antileukemia Efficacy. Journal of Medicinal Chemistry. The article details the structure-based optimization from the earlier inhibitor Dac85. View Source
• [2] Shanghai Institute of Materia Medica develops new oral FTO inhibitor that significantly inhibits leukemia. (2025, July 1). Zhihuiya News. The report compares Dac590's improved pharmacokinetics and potency to other inhibitors. View Source

Dac590 vs. Dac85: Quantitative Performance

FTO Inhibitory Potency vs. Dac85

Dac590 exhibits a significantly higher binding affinity for FTO than its predecessor Dac85. The FTO demethylation inhibitory activity of Dac590 has an IC50 value of 6.06 ± 0.5 nM, directly compared to the reported IC50 of 0.7 µM (700 nM) for Dac85 [1]. This represents a quantified ~115-fold improvement in potency.

Potency Improvement

Reported

Dac590 IC50 6.06 nM

Dac85 IC50 700 nM

~115-fold difference (cross-study)

Supports FTO engagement at lower assay concentrations; reduces off-target risk context-dependently.

Direct head-to-head comparison not available; cross-study review.

Evidence Dimension	FTO demethylase inhibitory activity
Target Compound Data	IC50 = 6.06 ± 0.5 nM
Comparator Or Baseline	Dac85, IC50 = 0.7 µM (700 nM)
Quantified Difference	Approximately 115-fold more potent
Conditions	In vitro FTO demethylase assay

Why This Matters

This magnitude of potency improvement allows for a lower effective concentration in cellular and in vivo models, reducing the risk of off-target effects associated with higher compound concentrations.

• [1] Shanghai Institute of Materia Medica develops new oral FTO inhibitor that significantly inhibits leukemia. (2025, July 1). Zhihuiya News. Reports Dac590 IC50 of 6.06 nM from the J. Med. Chem. paper. View Source

Selectivity Against ALKBH5 and ALKBH3

Dac590 demonstrates high selectivity for the FTO demethylase over closely related AlkB family members. At its effective inhibitory concentration for FTO, Dac590 shows negligible inhibition of ALKBH5 and ALKBH3, a critical differentiator for on-target pharmacology [1].

Selectivity Profile

Class-level inference

Negligible inhibition of ALKBH5 and ALKBH3

FTO-selective at tested concentrations

Reported selectivity supports FTO-specific pathway interpretation.

Independent selectivity validation recommended.

Evidence Dimension	Selectivity over related AlkB demethylases
Target Compound Data	No significant inhibition observed at FTO-inhibitory concentrations
Comparator Or Baseline	ALKBH5 and ALKBH3
Quantified Difference	Highly selective; negligible off-target activity on ALKBH5/ALKBH3
Conditions	In vitro selectivity profiling panel

Why This Matters

In-class selectivity is paramount for chemical tool usage. Confirmed selectivity over ALKBH5 ensures that observed biological effects in m6A pathway studies are specifically attributable to FTO inhibition, not confounded by off-target activity.

• [1] Shanghai Institute of Materia Medica develops new oral FTO inhibitor that significantly inhibits leukemia. (2025, July 1). Zhihuiya News. States Dac590 has almost no inhibitory effect on ALKBH5 and ALKBH3. View Source

In Vivo Efficacy and Synergy with Decitabine

Oral administration of Dac590 (40 mg/kg) significantly inhibited xenograft tumor growth and prolonged survival in AML mouse models with no observed toxicity. Furthermore, Dac590 synergized with decitabine (DAC) to enhance DNA hypomethylation, further improving survival rates beyond either agent alone [1][2]. This combination effect is a crucial differentiator for researchers planning to model combination therapies.

In Vivo AML Model

Endpoint context

Oral 40 mg/kg reduced tumor growth & prolonged survival

Combination with decitabine further improved survival endpoints

Supports AML combination study design; synergy endpoint requires independent confirmation.

NSG mouse xenograft model; translatability to other models remains to be evaluated.

Evidence Dimension	In vivo survival and tumor growth in AML xenograft models
Target Compound Data	Significant tumor growth inhibition and prolonged survival (Dac590 40 mg/kg, oral); further improvement when combined with decitabine
Comparator Or Baseline	Vehicle control, Dac590 monotherapy, and decitabine monotherapy
Quantified Difference	Synergy with decitabine leads to a further improvement in survival rates compared to monotherapies
Conditions	NSG mouse model of human AML xenograft

Why This Matters

Demonstrates robust, translatable in vivo pharmacodynamic activity and identifies a specific, highly-active combination strategy, making Dac590 the first choice for AML research involving FTO-dependent pathways and epigenetic combination regimens.

• [1] Yang, T., et al. (2025). Development of Orally Bioavailable FTO Inhibitors with Potent Antileukemia Efficacy. Journal of Medicinal Chemistry. Abstract details in vivo results. View Source
• [2] Shanghai Institute of Materia Medica develops new oral FTO inhibitor that significantly inhibits leukemia. (2025, July 1). Zhihuiya News. Reports on the synergy with decitabine. View Source

Dac590: Key Research Applications

AML Research: High-Potency FTO Chemical Probe

Dac590 is uniquely suited for AML research where a high level of on-target FTO engagement is critical. Its ~115-fold greater potency compared to the predecessor Dac85 ensures full target suppression, making it the superior tool for probing FTO-dependent oncogenic signaling and m6A modification dynamics in AML cell lines [1][2]. Its selectivity over ALKBH5 further guarantees that the resulting phenotype is FTO-specific [3].

Combination with DNMT Inhibitors

Dac590's demonstrated synergy with decitabine (a DNMT inhibitor) provides a validated research path for developing dual epigenetic modulation strategies [1]. Researchers aiming to explore the therapeutic potential of simultaneously targeting RNA (FTO) and DNA (DNMT) methylation in AML will find Dac590 a reliable partner molecule, backed by clear in vivo combination efficacy data.

Oral Bioavailability and ADME Studies

Dac590 was specifically designed to overcome the poor drug-like properties of prior FTO inhibitors [1]. Its improved oral bioavailability and favorable pharmacokinetic profile make it the ideal reference compound for studying the absorption, distribution, metabolism, and excretion (ADME) of this class of molecules, and for validating in vivo models where oral dosing is required for sustained target engagement.

FTO Co-crystal Structure Studies

The co-crystal structure of human FTO in complex with Dac590 has been resolved and deposited (PDB ID: 9KNH) [1]. This provides an invaluable, high-resolution structural framework for researchers engaged in structure-based drug design, guiding the rational optimization of next-generation FTO inhibitors with precisely mapped binding interactions.

Application

Selection Property

Validation Focus

ApplicationFTO probe in AML cell models

Selection PropertyReported inhibitory potency & selectivity

Validation FocusTarget engagement and m6A dynamics

ApplicationEpigenetic combination with DNMT inhibitors

Selection PropertyReported synergy with decitabine

Validation FocusCombination endpoint and survival model validation

ApplicationOral bioavailability & ADME research

Selection PropertyDesigned oral bioavailability profile

Validation FocusPK/ADME model validation and oral dosing feasibility

ApplicationStructure-based design

Selection PropertyResolved co-crystal structure (PDB: 9KNH)

Validation FocusBinding mode analysis for rational optimization

• [1] Yang, T., Dong, Z., Du, R., et al. (2025). Development of Orally Bioavailable FTO Inhibitors with Potent Antileukemia Efficacy. Journal of Medicinal Chemistry, 68(13), 13714-13727. The primary research article detailing the discovery, optimization, and characterization of Dac590. View Source
• [2] Shanghai Institute of Materia Medica develops new oral FTO inhibitor that significantly inhibits leukemia. (2025, July 1). Zhihuiya News. A secondary report confirming the potency improvement over Dac85. View Source
• [3] Shanghai Institute of Materia Medica develops new oral FTO inhibitor that significantly inhibits leukemia. (2025, July 1). Zhihuiya News. A secondary report confirming the selectivity of Dac590. View Source